Cas no 58541-21-2 ( )

• Product Name: &nbsp
• CAS No: 58541-21-2
• MF: C₁₈H₂₂O
• MW: 254.366685390472
• CID: 948646
• PubChem ID: 429367
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC254074
• NSC-254074
• 58541-21-2
• DTXSID40330419
•  

• Inchi： 1S/C18H22O/c19-17(16-4-2-1-3-5-16)18-7-6-13-8-14(11-18)10-15(9-13)12-18/h1-5,13-15H,6-12H2
• InChI Key： IPUHRYLUOPTOLV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C12CCC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 254.16716
• Monoisotopic Mass: 254.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07